3β-O-Acetyl-androsta-5,15-dien-17-one
3β-O-Acetyl-androsta-5,15-dien-17-one
Brand Name:
Vulcanchem
CAS No.:
17921-64-1
VCID:
VC0129093
InChI:
InChI=1S/C21H28O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,6-7,15-18H,5,8-12H2,1-3H3/t15-,16+,17+,18+,20+,21+/m1/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)C=CC4=O)C)C
Molecular Formula:
C21H28O3
Molecular Weight:
328.452
3β-O-Acetyl-androsta-5,15-dien-17-one
CAS No.: 17921-64-1
Reference Standards
VCID: VC0129093
Molecular Formula: C21H28O3
Molecular Weight: 328.452
CAS No. | 17921-64-1 |
---|---|
Product Name | 3β-O-Acetyl-androsta-5,15-dien-17-one |
Molecular Formula | C21H28O3 |
Molecular Weight | 328.452 |
IUPAC Name | [(3R,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14-decahydrocyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C21H28O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,6-7,15-18H,5,8-12H2,1-3H3/t15-,16+,17+,18+,20+,21+/m1/s1 |
Standard InChIKey | GQJWVZYRXPVQLI-KPKYYQPRSA-N |
SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)C=CC4=O)C)C |
Synonyms | 3β-Acetoxy-5,15-androstadien-17-one; 3β-Hydroxy-androsta-5,15-dien-17-one Acetate |
PubChem Compound | 71312918 |
Last Modified | Nov 11 2021 |
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